Cas no 2098012-42-9 (1-1-(but-3-en-1-yl)-1h-pyrazol-4-ylethan-1-amine)

• Product Name: 1-1-(but-3-en-1-yl)-1h-pyrazol-4-ylethan-1-amine
• CAS No: 2098012-42-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD30483632
• CID: 5057754
• Update Time: 2025-09-28

1-1-(but-3-en-1-yl)-1h-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 1-(1-(But-3-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine
• 1-(1-but-3-enylpyrazol-4-yl)ethanamine
• 1-1-(but-3-en-1-yl)-1h-pyrazol-4-ylethan-1-amine

• MDL： MFCD30483632
• Inchi： 1S/C9H15N3/c1-3-4-5-12-7-9(6-11-12)8(2)10/h3,6-8H,1,4-5,10H2,2H3
• InChI Key： DZMYSKBYTODZTI-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C(C)N)CCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 266.4±28.0 °C at 760 mmHg
• Flash Point: 114.9±24.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-1-(but-3-en-1-yl)-1h-pyrazol-4-ylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)